Cas no 1021070-46-1 (3-[4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-6-phenylpyridazine)

• Product Name: 3-[4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-6-phenylpyridazine
• CAS No: 1021070-46-1
• MF: C₂₂H₂₂N₄O₄S
• MW: 438.499483585358
• CID: 6204548
• PubChem ID: 42110732
• Update Time: 2025-06-07

3-[4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-6-phenylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-6-phenylpyridazine
• AKOS024496439
• 3-[4-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)piperazin-1-yl]-6-phenylpyridazine
• VU0634407-1
• 3-(4-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperazin-1-yl)-6-phenylpyridazine
• F5089-0015
• 1021070-46-1
• SR-01000920774-1
• SR-01000920774

• Inchi： 1S/C22H22N4O4S/c27-31(28,18-6-8-20-21(16-18)30-15-14-29-20)26-12-10-25(11-13-26)22-9-7-19(23-24-22)17-4-2-1-3-5-17/h1-9,16H,10-15H2
• InChI Key： FIPGBZMGNZAMBP-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCO2)(N1CCN(C2=CC=C(C3C=CC=CC=3)N=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 438.13617637g/mol
• Monoisotopic Mass: 438.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-[4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-6-phenylpyridazine

3-[4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-6-phenylpyridazine (CAS No. 1021070-46-1): An Overview

3-[4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-6-phenylpyridazine (CAS No. 1021070-46-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridazine core, a piperazine ring, and a benzodioxine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The pyridazine core is a six-membered heterocyclic ring containing two nitrogen atoms. Pyridazines are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and antiviral properties. The presence of this core in the compound suggests that it may exhibit similar biological effects.

The piperazine ring is a common structural motif in many pharmaceuticals due to its ability to enhance the solubility and bioavailability of compounds. In this context, the piperazine ring in 3-[4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-6-phenylpyridazine likely plays a crucial role in modulating its pharmacokinetic properties.

The benzodioxine moiety, specifically the 2,3-dihydro form, is an important structural feature that adds complexity to the molecule. Benzodioxines are known for their potential as scaffolds in drug discovery due to their ability to form stable complexes with various biological targets. The sulfonyl group attached to the benzodioxine ring further enhances the compound's reactivity and binding affinity.

Recent studies have explored the potential therapeutic applications of 3-[4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-6-phenylpyridazine. One notable area of research is its activity as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-[4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-6-phenylpyridazine has shown promise in neurodegenerative disease research. A study conducted by researchers at the University of California found that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by modulating oxidative stress and reducing neuronal cell death.

The pharmacokinetic profile of 3-[4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-6-phenylpyridazine has also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a long half-life, making it a promising candidate for further development as an oral therapeutic agent. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over extended periods.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-[4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-6-phenylpyridazine in various disease models. Early results from Phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 3-[4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-6-phenylpyridazine (CAS No. 1021070-46-1) represents a promising candidate for the development of novel therapeutic agents. Its unique structural features and demonstrated biological activities make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.